Cas no 55511-17-6 (9,19-Cyclolanost-24-en-26-oicacid, 3-hydroxy-, (3b,24Z)-)

• Product Name: 9,19-Cyclolanost-24-en-26-oicacid, 3-hydroxy-, (3b,24Z)-
• CAS No: 55511-17-6
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 384437
• PubChem ID: 102066685
• Update Time: 2024-11-05

9,19-Cyclolanost-24-en-26-oicacid, 3-hydroxy-, (3b,24Z)- Chemical and Physical Properties

Names and Identifiers

• 9,19-Cyclolanost-24-en-26-oicacid, 3-hydroxy-, (3b,24Z)-
• Schisandrolicacid
• Schizandrolic acid
• Schisandrolic acid
• 9,19-Cyclolanost-24-en-26-oic acid, 3-hydroxy-, (3β,24Z)-
• 55511-17-6
• AKOS040763091

• Inchi： 1S/C30H48O3/c1-19(8-7-9-20(2)25(32)33)21-12-14-28(6)23-11-10-22-26(3,4)24(31)13-15-29(22)18-30(23,29)17-16-27(21,28)5/h9,19,21-24,31H,7-8,10-18H2,1-6H3,(H,32,33)/b20-9-/t19-,21-,22+,23+,24+,27-,28+,29-,30+/m1/s1
• InChI Key： CYHOTEDWAOHQLA-DZQGXPSPSA-N
• SMILES： C[C@@]12CC[C@]([H])([C@H](C)CC/C=C(/C)\C(=O)O)[C@]1(CC[C@@]13C[C@]41CC[C@H](O)C(C)(C)[C@]4([H])CC[C@@]23[H])C

Computed Properties

• Exact Mass: 456.36034539g/mol
• Monoisotopic Mass: 456.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives